N-methyl-N-[1-(2-phenoxyethyl)piperidin-4-yl]pyridin-2-amine

• Molecular Formula: C19H25N3O
• Molecular Weight: 311.4 g/mol
• IUPAC Name: N-methyl-N-[1-(2-phenoxyethyl)piperidin-4-yl]pyridin-2-amine
• InChI: InChI=1S/C19H25N3O/c1-21(19-9-5-6-12-20-19)17-10-13-22(14-11-17)15-16-23-18-7-3-2-4-8-18/h2-9,12,17H,10-11,13-16H2,1H3
• InChI Key: VATUHVSWTDYWCN-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCN(CC1)CCOC2=CC=CC=C2)C3=CC=CC=N3

Description

N-methyl-N-[1-(2-phenoxyethyl)piperidin-4-yl]pyridin-2-amine is a complex organic compound that features a piperidine ring, a phenoxyethyl group, and a pyridine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

Common reagents used in these reactions include dichloromethane, lutidine, and tetrafluoroborate (TBTU) as a coupling agent .

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of continuous flow reactors and automated synthesis equipment to streamline the process.

Chemical Reactions Analysis

Types of Reactions

N-methyl-N-[1-(2-phenoxyethyl)piperidin-4-yl]pyridin-2-amine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or alcohols, while reduction may produce amines or hydrocarbons.

Scientific Research Applications

N-methyl-N-[1-(2-phenoxyethyl)piperidin-4-yl]pyridin-2-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It may be used in studies involving receptor binding and enzyme inhibition.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-methyl-N-[1-(2-phenoxyethyl)piperidin-4-yl]pyridin-2-amine involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other piperidine derivatives, such as:

• N-phenyl-1-(2-phenylethyl)piperidin-4-amine
• Fentanyl derivatives
• Piperine

Uniqueness

N-methyl-N-[1-(2-phenoxyethyl)piperidin-4-yl]pyridin-2-amine is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications .